Cas no 289030-99-5 (Oleocanthal)

• Product Name: Oleocanthal
• CAS No: 289030-99-5
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 1436962
• Update Time: 2025-04-20

Oleocanthal Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyphenyl)ethyl (3S,4E)-4-formyl-3-(2-oxoethyl)hex-4-enoate
• 4-hexenoi<wbr>
• 2-(4-hydroxyphenyl)ethyl (E,3S)-4-formyl-3-(2-oxoethyl)hex-4-enoate
• Oleocanthal
• deacetoxy ligstroside aglycon
• (-)-oleocanthal
• deacetoxy ligstroside aglycone
• (-)-deacetoxy ligstroside aglycon
• (-)-deacetoxy ligstroside aglycone

• Inchi： 1S/C17H20O5/c1-2-14(12-19)15(7-9-18)11-17(21)22-10-8-13-3-5-16(20)6-4-13/h2-6,9,12,15,20H,7-8,10-11H2,1H3/b14-2+
• InChI Key： VPOVFCBNUOUZGG-JLZUIIAYSA-N
• SMILES： C/C=C(/C(CC(OCCC1C=CC(O)=CC=1)=O)CC=O)\C=O

Computed Properties

• Exact Mass: 304.1311
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• XLogP3: 1.049

Experimental Properties

• Density: 1.165
• Boiling Point: 500.107°C at 760 mmHg
• Flash Point: 180.659°C
• Refractive Index: 1.536
• PSA: 80.67
• Specific Rotation: D25 -0.78° (c = 0.9 in chloroform)

Oleocanthal Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives